Cas no 1427395-17-2 (7-fluoro-5-methoxy-1,2-benzoxazole)

• Product Name: 7-fluoro-5-methoxy-1,2-benzoxazole
• CAS No: 1427395-17-2
• MF: C₈H₆FNO₂
• MW: 167.137145519257
• CID: 5457367
• Update Time: 2025-06-14

7-fluoro-5-methoxy-1,2-benzoxazole Chemical and Physical Properties

Names and Identifiers

• 7-fluoro-5-methoxy-1,2-benzoxazole

• Inchi： 1S/C8H6FNO2/c1-11-6-2-5-4-10-12-8(5)7(9)3-6/h2-4H,1H3
• InChI Key： PQFZFDBGTLRKEF-UHFFFAOYSA-N
• SMILES： O1C2=C(C=C(OC)C=C2F)C=N1

Additional information on 7-fluoro-5-methoxy-1,2-benzoxazole

Comprehensive Overview of 7-fluoro-5-methoxy-1,2-benzoxazole (CAS No. 1427395-17-2): Properties, Applications, and Industry Insights

The compound 7-fluoro-5-methoxy-1,2-benzoxazole (CAS No. 1427395-17-2) is a fluorinated benzoxazole derivative that has garnered significant attention in pharmaceutical and agrochemical research. With its unique molecular structure featuring both fluoro and methoxy functional groups, this compound exhibits remarkable potential in drug discovery and material science. Researchers are increasingly exploring its applications due to the growing demand for heterocyclic compounds with enhanced bioavailability and target specificity.

In recent years, the rise of AI-driven drug discovery and green chemistry has propelled interest in compounds like 7-fluoro-5-methoxy-1,2-benzoxazole. Its structural motifs align with current trends in fragment-based drug design, making it a valuable scaffold for developing kinase inhibitors and antimicrobial agents. The fluoro substitution at the 7-position is particularly noteworthy, as fluorination often improves metabolic stability—a key consideration in modern medicinal chemistry optimization.

The synthesis of 7-fluoro-5-methoxy-1,2-benzoxazole typically involves multi-step organic transformations, with researchers focusing on atom-economical methods to align with sustainable chemistry principles. Analytical characterization via NMR spectroscopy and high-resolution mass spectrometry confirms its structural integrity, while computational studies predict favorable drug-likeness parameters according to Lipinski's rule of five. These properties make it a promising candidate for central nervous system (CNS) drug development, where fluorinated compounds frequently demonstrate enhanced blood-brain barrier penetration.

Beyond pharmaceuticals, 7-fluoro-5-methoxy-1,2-benzoxazole has shown potential in organic electronic materials. Its rigid benzoxazole core and electron-withdrawing fluorine atom contribute to interesting photophysical properties, sparking investigations into its use as a fluorescent probe or OLED emitter. This dual applicability in life sciences and materials science reflects the growing interdisciplinary nature of chemical research.

Quality control of CAS No. 1427395-17-2 requires stringent analytical protocols, with HPLC purity typically exceeding 98% for research-grade material. Stability studies indicate that proper storage under inert atmosphere at low temperatures maintains compound integrity—a critical factor for high-throughput screening applications. The compound's structure-activity relationship (SAR) profiles continue to be explored through systematic derivatization studies, particularly focusing on the effects of methoxy group positioning on biological activity.

From a commercial perspective, 7-fluoro-5-methoxy-1,2-benzoxazole represents a growing segment in the fine chemicals market, with custom synthesis services expanding to meet researcher demand. Its patent landscape shows increasing activity, particularly in areas of neurodegenerative disease therapeutics and crop protection agents. The compound's intellectual property potential remains high as more researchers investigate its privileged structure characteristics in various therapeutic areas.

Environmental and safety assessments of 1427395-17-2 follow standard REACH compliance protocols, with biodegradation studies suggesting moderate environmental persistence. These findings underscore the importance of responsible handling and disposal practices in laboratory settings. Ongoing toxicological evaluations aim to establish comprehensive safety profiles for this emerging chemical entity.

The future research trajectory for 7-fluoro-5-methoxy-1,2-benzoxazole appears promising, with particular interest in its potential as a PET radiotracer precursor and covalent inhibitor warhead. As synthetic methodologies advance, particularly in C-H activation and late-stage fluorination, access to novel analogs of this scaffold will likely accelerate. This compound exemplifies how strategic molecular editing of heterocyclic cores can yield valuable tools for both basic research and applied sciences.